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For researchers and professionals in drug development and scientific research, accurately
determining the limit of detection (LOD) and limit of quantification (LOQ) is paramount for
method validation and ensuring reliable data. This guide provides a comparative overview of
analytical methods for the strobilurin fungicide, picoxystrobin, with a focus on its LOD and LOQ
in various matrices. Experimental data from peer-reviewed studies are presented to offer a
clear comparison with alternative fungicides.

Performance Comparison of Analytical Methods

The determination of picoxystrobin residues is predominantly achieved through
chromatographic techniques coupled with mass spectrometry. Gas chromatography-mass
spectrometry (GC-MS) and ultra-high-performance liquid chromatography-tandem mass
spectrometry (UPLC-MS/MS) are the most common methods, each offering distinct
advantages in sensitivity and selectivity.

The selection of the analytical method often depends on the matrix being analyzed and the
required sensitivity. The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method is a widely adopted sample preparation technique that has been successfully applied
for the extraction of picoxystrobin from various agricultural products.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12398175#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Below is a summary of reported LOD and LOQ values for picoxystrobin and other comparator

fungicides using different analytical methods and in various sample matrices.

Table 1: Limit of Detection (LOD) and Quantification (LOQ) of Picoxystrobin

. Analytical
Matrix LOD LOQ Reference
Method
Agricultural GC-ECD & GC-
0.005 mg/kg 0.02 mg/kg [1]
Products MS
_ GC-ECD & GC-
Oriental Melon MS 0.003 mg/kg 0.01 mg/kg [2]
0.0360-0.272 0.120-0.910
Pepper UPLC-MS/MS
Ha/kg Ha/kg
Chinese Herbs LC-MS/MS - 2 pg/kg [3]
Fruits,
GC-MS/MS <0.006 pg/kg <0.019 ug/kg [4]

Vegetables, Soil

Table 2: Comparative LOD and LOQ of Other Strobilurin Fungicides
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.. . Analytical
Fungicide Matrix LOD LOQ Reference
Method
Fruits,
Azoxystrobin Vegetables, GC-MS/MS <0.006 pg/kg <0.019 pg/kg [4]
Soil
Pyraclostrobi UPLC- 0.0360-0.272  0.120-0.910
Pepper
n MS/MS pa/kg pa/kg
Fruits,
Trifloxystrobin ~ Vegetables, GC-MS/MS <0.006 ug/kg <0.019 ug/kg [4]
Soil
) Fruits,
Kresoxim-
Vegetables, GC-MS/MS <0.006 pg/kg <0.019 pg/kg [4]
methyl )
Soil
Dimoxystrobi Chinese
LC-MS/MS - 2 po/kg [3]
n Herbs
Table 3: Comparative LOD and LOQ of Non-Strobilurin Fungicides
Fungicide o . Analytical Referenc
Fungicide Matrix LOD LOQ
Class Method e
] Tebuconaz 0.025
Triazole Water LC-MS/MS 0.05 ng/mL  [5]
ole ng/mL
Penconazo
Triazole | Water GC-MS 0.3 pg/L 1 pg/L [6]
e
Benzimida Carbendazi 0.003 0.030
Vegetables HPLC-UV [7]
zole m mg/kg ma/kg
Benzimida  Thiabenda  Swine
LC-MS/MS <6 ug/kg <10 pg/kg [8]
zole zole Muscle
Experimental Protocols
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Detailed methodologies are crucial for replicating and comparing experimental results. Below
are representative protocols for the analysis of picoxystrobin using GC-MS and UPLC-MS/MS.

Protocol 1: Picoxystrobin Analysis by GC-MS in
Agricultural Products

This method is adapted from a validated procedure for the determination of picoxystrobin in
various agricultural commodities[1].

1. Sample Preparation (Acetonitrile Extraction and Florisil Cleanup)
o Extraction: Homogenize 20 g of the sample with 100 mL of acetonitrile.
 Partitioning: Add 10 g of sodium chloride and shake vigorously.

o Cleanup: Pass the acetonitrile extract through a Florisil solid-phase extraction (SPE)
cartridge.

» Concentration: Evaporate the eluate to dryness and reconstitute in a suitable solvent for GC-
MS analysis.

2. GC-MS Instrumentation and Conditions

¢ Gas Chromatograph: Agilent 6890N or equivalent.

e Column: DB-5MS (30 m x 0.25 mm, 0.25 um film thickness).
« Injector: Splitless mode at 280°C.

e Oven Program: Initial temperature of 100°C, hold for 1 min, ramp to 280°C at 20°C/min, and
hold for 5 min.

e Carrier Gas: Helium at a constant flow of 1.0 mL/min.
e Mass Spectrometer: Agilent 5975C or equivalent.

 lonization Mode: Electron lonization (EIl) at 70 eV.
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e Acquisition Mode: Selected lon Monitoring (SIM).
¢ Monitored lons (m/z): 145, 173, 303, 335.

Protocol 2: Picoxystrobin Analysis by UPLC-MS/MS in
Pepper

This protocol is based on a method for the simultaneous analysis of picoxystrobin and its
metabolite in pepper [].

1. Sample Preparation (Modified QUEChERS)
» Extraction: Homogenize 10 g of the pepper sample with 10 mL of acetonitrile.
¢ Salting Out: Add a salt mixture (e.g., MgSOas, NaCl, sodium citrate) and shake.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take an aliquot of the supernatant and
mix with a sorbent mixture (e.g., PSA, C18, GCB) to remove interfering matrix components.

o Final Extract: Centrifuge and filter the supernatant before UPLC-MS/MS analysis.
2. UPLC-MS/MS Instrumentation and Conditions

e UPLC System: Waters ACQUITY UPLC or equivalent.

e Column: ACQUITY UPLC BEH C18 (50 mm x 2.1 mm, 1.7 um).

o Mobile Phase: Gradient elution with A: 0.1% formic acid in water and B: 0.1% formic acid in
acetonitrile.

e Flow Rate: 0.3 mL/min.
* Injection Volume: 5 L.
e Mass Spectrometer: Triple quadrupole mass spectrometer.

¢ lonization Mode: Positive Electrospray lonization (ESI+).
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e Acquisition Mode: Multiple Reaction Monitoring (MRM).

 MRM Transitions: Specific precursor-to-product ion transitions for picoxystrobin and any
metabolites of interest are monitored.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams were generated using

the DOT language.

Click to download full resolution via product page

Caption: Workflow for LOD and LOQ Determination.
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Caption: Comparison of GC-MS and UPLC-MS/MS for Picoxystrobin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Determining Picoxystrobin's Detection and
Quantification Limits: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398175/docs#determining-picoxystrobin-s-
detection-and-quantification-limits-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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